Cas no 131180-90-0 ((S)-1,3,3-Triphenylhexahydropyrrolo-1,2-c1,3,2oxazaborole)

(S)-1,3,3-Triphenylhexahydropyrrolo-1,2-c1,3,2oxazaborole structure

131180-90-0 structure

Product Name:(S)-1,3,3-Triphenylhexahydropyrrolo-1,2-c1,3,2oxazaborole

CAS No:131180-90-0

MF:C₂₃H₂₂BNO

MW:339.237885951996

CID:898536

PubChem ID:10903897

Update Time:2025-04-19

(S)-1,3,3-Triphenylhexahydropyrrolo-1,2-c1,3,2oxazaborole Chemical and Physical Properties

Names and Identifiers

- (S)-1,3,3-Triphenylhexahydropyrrolo[1,2-c][1,3,2]oxazaborole
- (S)-1,3,3-Triphenylhexahydropyrrolo-[1,2-c][1,3,2]oxazaborole
- (S)-PHENYL OXAZABOROLIDINE
- (S)-TETRAHYDRO-1,3,3-TRIPHENYL-1H,3H-PYRROLO[1,2-C][1,3,2]OXABOROLE
- AK119061
- KB-210752
- SC10777
- SureCN8128660
- (S)-Phenyl-CBS-oxazaborolidine
- (3aS)-1,3,3-triphenyl-3a,4,5,6-tetrahydropyrrolo[1,2-c][1,3,2]oxazaborole
- (S)-Tetrahydro-1,3,3-triphenyl-1H,3H-pyrrolo[1,2-c][1,3,2]oxaborole,98% (S)-Phenyl oxazaborolidine
- (S)-Tetrahydro-1,3,3-triphenyl-1H,3H-pyrrolo[1,2-c][1,3,2]oxaborole, 99% (S)-Phenyl oxazaborolidine
- 131180-90-0
- 1H,3H-Pyrrolo[1,2-c][1,3,2]oxazaborole, tetrahydro-1,3,3-triphenyl-, (S)-
- SCHEMBL8128660
- DTXSID70447842
- (S)-1,3,3-triphenyltetrahydro-1H,3H-pyrrolo[1,2-c][1,3,2]oxazaborole
- starbld0000406
- (S)-Tetrahydro-1,3,3-triphenyl-1H,3H-pyrrolo[1,2-c][1,3,2]oxaborole, 99per cent (S)-Phenyl oxazabor
- GXAMQZFEKIDKAP-QFIPXVFZSA-N
- (S)-tetrahydro-1,3,3-triphenyl-1H,3H-pyrrolo[1,2-c][1,3,2]oxazaborole
- (3aS)-1,3,3-Triphenyltetrahydro-1H,3H-pyrrolo[1,2-c][1,3,2]oxazaborole
- 1H,3H-Pyrrolo[1,2-c][1,3,2]oxazaborole, tetrahydro-1,3,3-triphenyl-, (3aS)-
- (S)-Tetrahydro-1,3,3-triphenyl-1H,3H-pyrrolo[1,2-c][1,3,2]oxaborole,99%(S)-phenyl oxazaborolidine
- (S)-1,3,3-Triphenylhexahydropyrrolo-1,2-c1,3,2oxazaborole
- MDL： MFCD10566371
- Inchi： 1S/C23H22BNO/c1-4-11-19(12-5-1)23(20-13-6-2-7-14-20)22-17-10-18-25(22)24(26-23)21-15-8-3-9-16-21/h1-9,11-16,22H,10,17-18H2/t22-/m0/s1
- InChI Key： GXAMQZFEKIDKAP-QFIPXVFZSA-N
- SMILES： O1B(C2C=CC=CC=2)N2CCC[C@H]2C1(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

Exact Mass: 338.18316
Monoisotopic Mass: 339.1794445g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 26
Rotatable Bond Count: 3
Complexity: 447
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 12.5Å²

Experimental Properties

Color/Form: Not available
PSA: 12.47
Solubility: Not available

(S)-1,3,3-Triphenylhexahydropyrrolo-1,2-c1,3,2oxazaborole Pricemore >>

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